Cas no 1393584-42-3 (4-bromo-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-bromo-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1393584-42-3
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• CID: 2124022
• PubChem ID: 72215636
• Update Time: 2025-06-09

4-bromo-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-oxo-1,6-dihydropyridine-2-carboxylic acid
• 4-Bromo-6-hydroxypicolinic acid
• AB79382
• 4-BROMO-6-HYDROXYPYRIDINE-2-CARBOXYLIC ACID
• 2-Pyridinecarboxylic acid, 4-bromo-1,6-dihydro-6-oxo-
• 4-bromo-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C6H4BrNO3/c7-3-1-4(6(10)11)8-5(9)2-3/h1-2H,(H,8,9)(H,10,11)
• InChI Key： ARBZYLAOORUMLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C(=O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-bromo-6-hydroxypyridine-2-carboxylic acid

Professional Introduction to 4-bromo-6-hydroxypyridine-2-carboxylic Acid (CAS No. 1393584-42-3)

4-bromo-6-hydroxypyridine-2-carboxylic acid (CAS No. 1393584-42-3) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular synthesis. This heterocyclic aromatic acid, characterized by its bromine and hydroxyl substituents, has garnered considerable attention due to its structural uniqueness and potential biological activities. The compound's molecular framework, featuring a pyridine core with functional groups strategically positioned, makes it a valuable intermediate in the development of novel therapeutic agents.

The4-bromo and6-hydroxy functionalities of 4-bromo-6-hydroxypyridine-2-carboxylic acid play a crucial role in determining its reactivity and utility. The bromine atom at the 4-position serves as a versatile handle for further chemical modifications, enabling the introduction of various pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Meanwhile, the hydroxyl group at the 6-position can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets.

In recent years, 4-bromo-6-hydroxypyridine-2-carboxylic acid has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural features to design inhibitors targeting enzymes involved in inflammatory pathways. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a key role in pain and inflammation. The2-carboxylic acid moiety further enhances its utility by allowing conjugation with other biomolecules or serving as a site for carboxylation reactions.

TheCAS No. 1393584-42-3 designation ensures precise identification and traceability of this compound in research and industrial settings. Its synthesis typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity, making it accessible for large-scale applications. The compound's stability under various conditions also contributes to its practicality in laboratory and manufacturing environments.

Recent advancements in computational chemistry have further highlighted the importance of 4-bromo-6-hydroxypyridine-2-carboxylic acid in drug design. Molecular modeling studies have revealed that modifications at the4-bromo and6-hydroxy positions can significantly alter binding interactions with protein targets. This insight has guided the development of more potent and selective inhibitors with improved pharmacokinetic profiles. Additionally, the compound's ability to form hydrogen bonds with polar residues in proteins has been exploited to enhance drug-receptor affinity.

The pharmaceutical industry has shown particular interest in derivatives of 4-bromo-6-hydroxypyridine-2-carboxylic acid for their potential therapeutic effects. Researchers are exploring its applications in treating neurological disorders, where modulation of neurotransmitter activity is crucial. Preliminary studies suggest that certain analogs exhibit neuroprotective properties by interacting with receptors involved in synaptic transmission. These findings underscore the compound's significance as a scaffold for developing next-generation therapeutics.

Beyond pharmaceuticals, 4-bromo-6-hydroxypyridine-2-carboxylic acid finds utility in agrochemical research. Its structural motifs are reminiscent of natural products known for their biological activity, prompting investigations into its potential as a precursor for crop protection agents. By incorporating this compound into synthetic pathways, scientists aim to create novel agrochemicals with enhanced efficacy and environmental safety profiles.

The chemical synthesis of 4-bromo-6-hydroxypyridine-2-carboxylic acid has been refined over time to optimize yield and minimize byproducts. Modern techniques such as flow chemistry have enabled continuous production processes, improving scalability and reducing waste generation. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

TheCAS No. 1393584-42-3 registry provides a reliable reference point for researchers worldwide, facilitating collaboration and knowledge sharing across academic institutions and industrial laboratories. This standardized identification system ensures that scientists can confidently utilize the compound in their experiments without ambiguity regarding purity or origin.

In conclusion, 4-bromo-6-hydroxypyridine-2-carboxylic acid is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable building block for drug discovery programs aimed at addressing diverse therapeutic challenges. As research continues to uncover new possibilities for this molecule, its significance is poised to grow further within the scientific community.